Cas no 851178-97-7 (4-Chloro-3,5-difluoropyridine)

• Product Name: 4-Chloro-3,5-difluoropyridine
• CAS No: 851178-97-7
• MF: C₅H₂ClF₂N
• MW: 149.525887012482
• MDL: MFCD09998885
• CID: 860195
• PubChem ID: 21946065
• Update Time: 2025-10-29

4-Chloro-3,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-difluoropyridine
• PC8007
• QC-7057
• 4-Chloro-3,5-difluoropyridine (ACI)
• JAPLMZGRFXTEJB-UHFFFAOYSA-N
• MFCD09998885
• SB21212
• SY352597
• Pyridine, 4-chloro-3,5-difluoro-
• DB-082027
• AKOS005256359
• 851178-97-7
• EN300-1707718
• DTXSID50620555
• G73907
• C5H2ClF2N
• SCHEMBL3977710

• MDL： MFCD09998885
• Inchi： 1S/C5H2ClF2N/c6-5-3(7)1-9-2-4(5)8/h1-2H
• InChI Key： JAPLMZGRFXTEJB-UHFFFAOYSA-N
• SMILES： FC1C(Cl)=C(F)C=NC=1

Computed Properties

• Exact Mass: 148.98400
• Monoisotopic Mass: 148.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.451
• Boiling Point: 124.065°C at 760 mmHg
• Flash Point: 28.834°C
• Refractive Index: 1.479
• PSA: 12.89000
• LogP: 2.01320

Additional information on 4-Chloro-3,5-difluoropyridine

4-Chloro-3,5-difluoropyridine (CAS No. 851178-97-7): A Versatile Building Block in Modern Organic Synthesis

The 4-Chloro-3,5-difluoropyridine (CAS No. 851178-97-7) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. Its unique halogenated pyridine structure makes it a valuable intermediate for constructing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents. With the growing demand for fluorinated compounds in drug discovery—driven by their enhanced metabolic stability and bioavailability—this chemical has become a focal point for synthetic chemists.

One of the key reasons for the popularity of 4-Chloro-3,5-difluoropyridine lies in its reactivity profile. The presence of both chlorine and fluorine atoms at the 3, 4, and 5 positions of the pyridine ring allows for selective functionalization, enabling chemists to tailor its properties for specific applications. For instance, the chloro group can undergo nucleophilic aromatic substitution (SNAr) reactions, while the fluorine atoms facilitate cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. This versatility aligns with the current trend of green chemistry, where efficient, step-economical syntheses are prioritized.

In the context of drug discovery, 4-Chloro-3,5-difluoropyridine is frequently employed as a scaffold for designing kinase inhibitors and antiviral agents. Recent studies highlight its role in the synthesis of JAK2 inhibitors, which are pivotal in treating autoimmune diseases. Additionally, its lipophilicity and hydrogen-bonding capacity make it an attractive fragment for optimizing drug candidates, addressing the industry's push for fragment-based drug design (FBDD).

Beyond pharmaceuticals, this compound finds utility in agrochemical research. The difluoropyridine moiety is a common feature in herbicides and fungicides, owing to its ability to enhance bioactivity and environmental stability. As sustainable agriculture gains traction, researchers are exploring its derivatives for low-residue crop protection solutions—a topic frequently searched in AI-driven literature reviews.

From a materials science perspective, 4-Chloro-3,5-difluoropyridine contributes to the development of organic electronics and liquid crystals. Its electron-withdrawing properties and rigid structure are advantageous for tuning charge transport in semiconductors, a hot topic in renewable energy discussions. This aligns with the surge in searches for fluorinated aromatic compounds in OLEDs.

In summary, 4-Chloro-3,5-difluoropyridine (CAS No. 851178-97-7) exemplifies the intersection of synthetic utility and multidisciplinary application. Its relevance in cutting-edge research—from precision medicine to smart materials—ensures its continued prominence in the chemical industry. As innovations in catalysis and process optimization evolve, this compound will likely remain a cornerstone for future breakthroughs.